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Compound of Interest

Compound Name: N-0861 racemate

Cat. No.: B2888030

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-0861 racemate is a selective antagonist of the adenosine Al receptor.[1] As a crucial tool in
pharmacological research, particularly in studies involving the modulation of adenosine
signaling, the proper preparation of stock solutions is paramount to ensure experimental
accuracy and reproducibility. These application notes provide a detailed protocol for the
preparation, storage, and handling of N-0861 racemate stock solutions for in vitro and in vivo

applications.

Chemical Properties of N-0861 Racemate

A summary of the key chemical properties of N-0861 racemate is provided in the table below.

Property Value
Molecular Formula Ci13H17Ns
Molecular Weight 243.31 g/mol [2]
CAS Number 121241-87-0[1]
Appearance Solid[1]
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Experimental Protocols
Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of N-0861 racemate in
dimethyl sulfoxide (DMSO).

Materials:

+ N-0861 racemate powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or vials (amber or covered in foil)

Vortex mixer

Calibrated micropipettes

Analytical balance

Procedure:

Equilibrate Reagents: Allow the N-0861 racemate powder and anhydrous DMSO to come to
room temperature before use.

» Weighing the Compound: Weigh out a precise amount of N-0861 racemate powder using an
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.43
mg of N-0861 racemate (Molecular Weight: 243.31 g/mol ).

o Dissolution: Add the weighed N-0861 racemate to a sterile microcentrifuge tube or vial. Add
the appropriate volume of anhydrous DMSO. For a 10 mM solution with 2.43 mg of the
compound, add 1 mL of DMSO.

e Mixing: Cap the tube or vial securely and vortex thoroughly until the compound is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in dissolution if
necessary. Visually inspect the solution to ensure there are no visible particles.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in amber
or foil-covered microcentrifuge tubes to protect from light. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]
Avoid repeated freeze-thaw cycles.

Preparation of Aqueous Working Solutions from DMSO
Stock

For many cell-based assays, it is necessary to dilute the DMSO stock solution into an aqueous

buffer or cell culture medium.

Materials:

10 mM N-0861 racemate stock solution in DMSO

Sterile aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), cell culture medium)

Sterile microcentrifuge tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM N-0861 racemate stock solution at
room temperature.

Serial Dilution: Perform serial dilutions of the DMSO stock solution in the desired aqueous
buffer to achieve the final working concentration.

o Important: To avoid precipitation, the final concentration of DMSO in the working solution
should be kept low, typically below 0.5%.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous
vortexing, which can cause the compound to precipitate out of the aqueous solution.

Use Immediately: It is recommended to prepare aqueous working solutions fresh for each
experiment and use them immediately.

Data Presentation
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lubili I lati

Solvent Solubility Storage of Stock Solution
-20°C (1 month), -80°C (6
DMSO Soluble
months)[1]
Not specified; test on a small
Ethanol May be soluble
scale.
Not specified; likely poorly Not recommended for primary
Water
soluble stock.
Not specified; test on a small
DMF May be soluble

scale.

Starage of N-0861 Racemate Powder

Storage Condition Duration

-20°C 3 years[1]

4°C 2 years[1]
Visualizations

Experimental Workflow for Stock Solution Preparation
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Preparation

Click to download full resolution via product page

Caption: Workflow for preparing N-0861 racemate stock solution.
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Caption: N-0861 blocks adenosine's inhibition of adenylyl cyclase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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Phone: (601) 213-4426
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